Cas no 2352634-30-9 (2-(3-Bromo-2-chlorophenoxy)acetic acid)

• Product Name: 2-(3-Bromo-2-chlorophenoxy)acetic acid
• CAS No: 2352634-30-9
• MF: C₈H₆BrClO₃
• MW: 265.488440990448
• CID: 5329875
• Update Time: 2025-06-29

2-(3-Bromo-2-chlorophenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-2-chlorophenoxy)acetic acid
• Z3464018015

• Inchi： 1S/C8H6BrClO3/c9-5-2-1-3-6(8(5)10)13-4-7(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： DIXYRKVZFMQFSK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1Cl)OCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5

Additional information on 2-(3-Bromo-2-chlorophenoxy)acetic acid

Introduction to 2-(3-Bromo-2-chlorophenoxy)acetic acid (CAS No. 2352634-30-9)

2-(3-Bromo-2-chlorophenoxy)acetic acid, identified by its Chemical Abstracts Service (CAS) number 2352634-30-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of phenoxyacetic acids, characterized by a phenolic moiety linked to an acetic acid backbone. The presence of both bromine and chlorine substituents on the aromatic ring introduces unique electronic and steric properties, making it a valuable intermediate in the development of novel therapeutic agents.

The structural features of 2-(3-Bromo-2-chlorophenoxy)acetic acid contribute to its versatility in synthetic chemistry. The bromo and chloro groups serve as reactive handles, enabling further functionalization through cross-coupling reactions, nucleophilic substitutions, and other transformations. These attributes have positioned this compound as a key building block in the synthesis of complex molecules, particularly in the pursuit of drug discovery and development.

In recent years, there has been growing interest in leveraging halogenated aromatic compounds like 2-(3-Bromo-2-chlorophenoxy)acetic acid for the design of biologically active molecules. The halogen atoms not only enhance the reactivity of the aromatic ring but also influence the pharmacokinetic and pharmacodynamic properties of derived compounds. This has led to extensive exploration in medicinal chemistry, where such intermediates are employed to optimize potency, selectivity, and metabolic stability.

One of the most compelling applications of 2-(3-Bromo-2-chlorophenoxy)acetic acid is in the synthesis of kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The phenoxyacetic acid scaffold is a common motif in kinase inhibitors due to its ability to interact effectively with ATP-binding pockets. By incorporating halogenated substituents, researchers can fine-tune the binding affinity and specificity of these inhibitors. For instance, studies have demonstrated that compounds derived from 2-(3-Bromo-2-chlorophenoxy)acetic acid exhibit promising activity against tyrosine kinases, which are aberrantly activated in various cancers.

Furthermore, the bromo and chloro groups on 2-(3-Bromo-2-chlorophenoxy)acetic acid facilitate palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many drugs with high therapeutic value. The ability to introduce aryl or heteroaryl groups at specific positions using these methodologies has enabled the generation of diverse libraries for high-throughput screening.

Recent advancements in computational chemistry have also highlighted the utility of 2-(3-Bromo-2-chlorophenoxy)acetic acid as a scaffold for virtual screening. Molecular docking studies have revealed that derivatives of this compound can interact with various biological targets, including proteases and transcription factors. This computational approach has accelerated the identification of lead compounds with potential therapeutic applications.

The synthesis of 2-(3-Bromo-2-chlorophenoxy)acetic acid itself presents an interesting challenge due to the need for precise functional group control. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent methodologies have focused on more efficient one-pot or sequential reactions that minimize byproduct formation and improve scalability.

In conclusion, 2-(3-Bromo-2-chlorophenoxy)acetic acid (CAS No. 2352634-30-9) represents a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features enable diverse synthetic transformations, making it indispensable in drug discovery programs targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of medicinal chemistry.